Cas no 31417-02-4 (Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3R)-3-hydroxy-4-oxo-4-[[3-oxo-3-[(3-mercaptopropyl)amino]propyl]amino]-2,2-dimethylbutyl] ester (9CI))

Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3R)-3-hydroxy-4-oxo-4-[[3-oxo-3-[(3-mercaptopropyl)amino]propyl]amino]-2,2-dimethylbutyl] ester (9CI) structure

31417-02-4 structure

Product Name:Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3R)-3-hydroxy-4-oxo-4-[[3-oxo-3-[(3-mercaptopropyl)amino]propyl]amino]-2,2-dimethylbutyl] ester (9CI)

CAS No:31417-02-4

MF:C₂₂H₃₈N₇O₁₆P₃S

MW:781.560706615448

CID:320215

Update Time:2021-07-07

Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3R)-3-hydroxy-4-oxo-4-[[3-oxo-3-[(3-mercaptopropyl)amino]propyl]amino]-2,2-dimethylbutyl] ester (9CI) Chemical and Physical Properties

Names and Identifiers

- Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate),P'-[(3R)-3-hydroxy-4-oxo-4-[[3-oxo-3-[(3-mercaptopropyl)amino]propyl]amino]-2,2-dimethylbutyl]ester (9CI)
- 4-ester with2,4-dihydroxy-N-[2-[(3-mercaptopropyl)carbamoyl]ethyl]-3,3-dimethylbutyramide(8CI)
- 5'-ester with adenosine3'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate), D- (8CI)
- Adenosine,3'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate), 5'&reg
- Butyramide, 2,4-dihydroxy-N-[2-[(3-mercaptopropyl)carbamoyl]ethyl]-3,3-dimethyl-,4&reg
- Homocoenzyme A
- Homocysteamine-CoA
- Adenosine, 3'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate), 5'→4-ester with 2,4-dihydroxy-N-[2-[(3-mercaptopropyl)carbamoyl]ethyl]-3,3-dimethylbutyramide (8CI)
- Butyramide, 2,4-dihydroxy-N-[2-[(3-mercaptopropyl)carbamoyl]ethyl]-3,3-dimethyl-, 4→5'-ester with adenosine 3'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate), D- (8CI)
- Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3R)-3-hydroxy-4-oxo-4-[[3-oxo-3-[(3-mercaptopropyl)amino]propyl]amino]-2,2-dimethylbutyl] ester (9CI)
- Inchi： InChI=1S/C22H38N7O16P3S/c1-22(2,17(32)20(33)25-6-4-13(30)24-5-3-7-49)9-42-48(39,40)45-47(37,38)41-8-12-16(44-46(34,35)36)15(31)21(43-12)29-11-28-14-18(23)26-10-27-19(14)29/h10-12,15-17,21,31-32,49H,3-9H2,1-2H3,(H,24,30)(H,25,33)(H,37,38)(H,39,40)(H2,23,26,27)(H2,34,35,36)/t12-,15-,16-,17?,21-/m1/s1
- InChI Key： ZQAAHQPLXSHQHA-BWGWEBPHSA-N
- SMILES： [C@H]1(O[C@H](COP(=O)(O)OP(=O)(O)OCC(C)(C)C(O)C(=O)NCCC(=O)NCCCS)[C@@H](OP(=O)(O)O)[C@H]1O)N1C=NC2C(N)=NC=NC1=2

Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate), P'-[(3R)-3-hydroxy-4-oxo-4-[[3-oxo-3-[(3-mercaptopropyl)amino]propyl]amino]-2,2-dimethylbutyl] ester (9CI) Production Method

Production Method 1

157825-86-0

7211-54-3

31417-02-4

Reaction Conditions

1.1R:NaOH, S:H2O, 4 h, rt, pH 10
1.2R:HCl, S:H2O, pH 4.5

Reference

: The importance of the amide bond nearest the thiol group in enzymatic reactions of coenzyme A

By Xun, Jin et al, Bioorganic Chemistry, 2005, 33(2), 90-107